Cas no 91131-72-5 (4-(Tert-Butyl)-3-iodobenzoic acid)

• Product Name: 4-(Tert-Butyl)-3-iodobenzoic acid
• CAS No: 91131-72-5
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• MDL: MFCD11110767
• CID: 836349
• PubChem ID: 44828518
• Update Time: 2024-10-26

4-(Tert-Butyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-3-iodobenzoic acid
• 4-tert-butyl-3-iodobenzoic acid
• 4-tert-butyl-3-iodanyl-benzoic acid
• 5212AC
• ST2401870
• A843732
• 4-(1,1-Dimethylethyl)-3-iodobenzoic acid (ACI)
• Benzoic acid, 4-tert-butyl-3-iodo- (7CI)
• DS-17821
• AKOS015841137
• DB-078912
• DTXSID30660772
• 4-(tert-Butyl)-3-iodobenzoicacid
• 91131-72-5
• F52833
• CS-0060873
• 4-(Tert-Butyl)-3-iodobenzoic acid

• MDL： MFCD11110767
• Inchi： 1S/C11H13IO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)
• InChI Key： RKQXGGKRIINFTM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(I)C(C(C)(C)C)=CC=1)O

Computed Properties

• Exact Mass: 303.996
• Monoisotopic Mass: 303.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.595
• Boiling Point: 355.183°C at 760 mmHg
• Flash Point: 168.609°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives